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Compound of Interest

Compound Name: Acetyl-adhesin (1025-1044) amide

Cat. No.: B3028773

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl-adhesin (1025-1044) amide is a 20-amino acid synthetic peptide derived from a cell
surface adhesin of Streptococcus pyogenes.[1][2] This peptide acts as an antimicrobial agent
by specifically inhibiting the binding of the adhesin to salivary receptors, thereby preventing the
colonization of Streptococcus pyogenes.[1][2] Proper preparation of stock solutions is critical
for accurate and reproducible experimental results. These application notes provide a detailed
protocol for the solubilization and storage of Acetyl-adhesin (1025-1044) amide.

Peptide Characteristics

A summary of the key characteristics of Acetyl-adhesin (1025-1044) amide is provided in the
table below.
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Value Reference

Amino Acid Sequence

Ac-GIn-Leu-Lys-Thr-Ala-Asp-
Leu-Pro-Ala-Gly-Arg-Asp-Glu-
Thr-Thr-Ser-Phe-Val-Leu-Val-

NH2
Molecular Formula Co7H160N26032 [2]
Molecular Weight 2202.46 g/mol [2]
White to off-white lyophilized
Appearance
powder
Isoelectric Point (pl) ~7.5

Experimental Protocols

Materials

o Acetyl-adhesin (1025-1044) amide (lyophilized powder)

o Sterile, high-purity water (e.g., Milli-Q® or equivalent)

e Glacial acetic acid

o Dimethyl sulfoxide (DMSO), molecular biology grade

» Sterile, low-protein-binding polypropylene microcentrifuge tubes

o Calibrated pipettes and sterile, low-retention pipette tips

o \ortex mixer

o Centrifuge

Protocol for Reconstituting Lyophilized Peptide

This protocol outlines the steps for reconstituting the lyophilized Acetyl-adhesin (1025-1044)

amide to create a stock solution.
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» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect the stability of the peptide.

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

o Solvent Selection: Based on the peptide's characteristics and experimental requirements,

choose an appropriate solvent.

For a positively charged peptide solution: Prepare a 10% acetic acid solution in sterile,
high-purity water. The acidic pH will ensure the protonation of basic residues, aiding in

solubility.

For an organic solvent stock: Use molecular biology grade DMSO.

¢ Reconstitution:

[e]

Carefully open the vial.

Using a calibrated pipette, add the desired volume of the chosen solvent to the vial to
achieve the target stock concentration (e.g., 1 mg/mL or 5 mg/mL).

Gently swirl the vial to wet the powder.

Vortex gently for 10-20 seconds to aid dissolution. Avoid vigorous shaking, which can

cause peptide aggregation.

Visually inspect the solution to ensure it is clear and free of particulates. If necessary,
sonicate the vial in a water bath for a few minutes to facilitate complete dissolution.

» Aliquoting and Storage:

o Once the peptide is fully dissolved, it is highly recommended to aliquot the stock solution

into smaller, single-use volumes in sterile, low-protein-binding polypropylene tubes. This
will minimize waste and prevent degradation from repeated freeze-thaw cycles.
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o Store the aliquots at -20°C for short-term storage (up to a few weeks) or at -80°C for long-
term storage (months to years).

: _

Parameter Recommendation

Recommended Solvents 10% Acetic Acid in sterile water, DMSO

Recommended Stock Concentration 1-5 mg/mL

Short-Term Storage (Solutions) -20°C (up to a few weeks)

Long-Term Storage (Solutions) -80°C

Long-Term Storage (Lyophilized) -20°C to -80°C
Visualizations

Experimental Workflow for Stock Solution Preparation

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Acetyl-adhesin (1025-1044) amide Stock Solution Preparation

Preparation

Reconstitution

Stoiage
Gliquot into single-use tubes]
[Store at -20°C or —80°C]

End
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Mechanism of Action: Inhibition of Bacterial Adhesion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. N-Acetyl-Adhesin Amide Fragment 1025-1044 95 (HPLC) p1025 [sigmaaldrich.com]

3. Acetyl-Adhesin (1025-1044) Amide ; 320350-56-9 ; AVLTEVPATGLVSA RVAQLY -
KR [apeptides.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Acetyl-
adhesin (1025-1044) amide Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b3028773#how-to-prepare-stock-solutions-of-
acetyl-adhesin-1025-1044-amide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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